Cas no 59997-51-2 (Pivaloylacetonitrile)

• Product Name: Pivaloylacetonitrile
• CAS No: 59997-51-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD00010208
• CID: 57508
• PubChem ID: 108871
• Update Time: 2025-04-18

Pivaloylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-3-oxopentanenitrile
• Trimethylacetylacetonitrile
• Cyanopinacolone
• 4,4-Dimethyl-3-oxovaleronitrile
• Pivaloylacetonitrile
• 1-CYANO-3,3-DIMETHYL-2-BUTANONE
• 4,4-dimethyl-3-oxo-pentanenitrile
• Pentanenitrile, 4,4-dimethyl-3-oxo-
• pivaloyl acetonitrile
• Valeronitrile, 4,4-dimethyl-3-oxo-
• MXZMACXOMZKYHJ-UHFFFAOYSA-N
• Pivaloylacetonitrile, 97%
• 4,4-Dimethyl-3-oxopentanenitrile;4,4-Dimethyl-3-oxopentanenitrile
• Pyvaolylacetonitrile
• pivalyl acetonitrile
• 1-CYANOP
• SCHEMBL133731
• STR00250
• F0001-1573
• HMS1727C21
• cyanomethyl tert.-butyl ketone
• BB 0219823
• EN300-17701
• 1-CYANOPINACOLONE
• 4,4-dimethyl-3-oxopentanonitrile
• 4,4-dimethyl-3-oxopentane nitrile
• MPF9VR4X5R
• UNII-MPF9VR4X5R
• Z56989608
• 4,4-Dimethyl-3-Oxo-Pentanonitrile
• FT-0640652
• 4,4-dimethyl-3-oxo pentanenitrile
• 4,4-Dimethyl-3-oxopentanenitrile, 99%
• 2-tert-butylcarbonylacetonitrile
• Q-102775
• D72551
• AMY21885
• P1112
• DTXSID6069375
• 59997-51-2
• NS00034278
• InChI=1/C7H11NO/c1-7(2,3)6(9)4-5-8/h4H2,1-3H
• EINECS 262-017-1
• BP-21253
• AKOS000119471
• MFCD00010208
• CS-0029522
• STL183286
• DB-053508

• MDL： MFCD00010208
• Inchi： 1S/C7H11NO/c1-7(2,3)6(9)4-5-8/h4H2,1-3H3
• InChI Key： MXZMACXOMZKYHJ-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C(C)(C)C
• BRN： 1746674

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 40.9

Experimental Properties

• Color/Form: White or grayish yellow crystalline powder
• Density: 1.0459 (rough estimate)
• Melting Point: 67.0 to 70.0 deg-C
• Boiling Point: 126°C/15mmHg(lit.)
• Flash Point: 59.5 °C
• Refractive Index: 1.4693 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 40.86000
• LogP: 1.51528

Pivaloylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S36/37/39-S45
• FLUKA BRAND F CODES：8
• RTECS：SA2991000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R25
• Safety Term：S36/37/39;S45
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides